5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-[4-fluoro-3-(trifluoromethyl)phenyl]-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C14H7F7O2/c15-12-2-1-7(5-11(12)13(16,17)18)8-3-9(22)6-10(4-8)23-14(19,20)21/h1-6,22H
• InChI Key: GMRUGOKTQLHWOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)OC(F)(F)F)O)C(F)(F)F)F
• Molecular Formula: C14H7F7O2
• DSSTOX Substance ID: DTXSID40686741
• Molecular Weight: 340.19 g/mol
• CAS No.: 1261922-17-1

Description

5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol is an organic compound that belongs to the class of trifluoromethylbenzenes. This compound is characterized by the presence of both fluoro and trifluoromethyl groups attached to a phenyl ring, which imparts unique chemical and physical properties. It is commonly used in various scientific research applications due to its distinctive reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluoro-3-trifluoromethylbenzene and 3-trifluoromethoxyphenol.

Reaction Conditions: The key step involves a nucleophilic aromatic substitution reaction where the hydroxyl group of 3-trifluoromethoxyphenol attacks the electrophilic carbon of 4-fluoro-3-trifluoromethylbenzene. This reaction is typically carried out in the presence of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

Purification: The crude product is purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol may involve continuous flow reactors to enhance reaction efficiency and scalability. The use of automated systems for reagent addition and product isolation ensures consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol undergoes various types of chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The trifluoromethyl groups can be reduced under specific conditions to form difluoromethyl or monofluoromethyl derivatives.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) are employed under appropriate conditions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic derivatives.

Reduction: Difluoromethyl and monofluoromethyl derivatives.

Substitution: Halogenated or nucleophile-substituted aromatic compounds.

Scientific Research Applications

5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions due to its unique structural features.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and agrochemicals.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl groups enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The phenolic hydroxyl group can form hydrogen bonds with target proteins, leading to inhibition or modulation of their activity.

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)phenol: A simpler analog with a single trifluoromethyl group.

3-(Trifluoromethoxy)phenol: Contains a trifluoromethoxy group but lacks the additional trifluoromethyl group.

5-(4-Fluoro-3-trifluoromethylphenyl)-2-methoxyphenol: Similar structure with a methoxy group instead of a trifluoromethoxy group.

Uniqueness

5-(4-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol is unique due to the presence of both fluoro and trifluoromethyl groups, which impart distinct electronic and steric properties. These features make it a valuable compound for various research applications, particularly in the development of new pharmaceuticals and advanced materials.